Cas no 1805011-67-9 (5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine)

• Product Name: 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine
• CAS No: 1805011-67-9
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4916810
• Update Time: 2025-05-24

5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)3-2(9)1-10-6(4(3)12)11(13)14/h1,5,12H,9H2
• InChI Key： WKMLGUFOOSXXKK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine

Introduction to 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1805011-67-9)

5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805011-67-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a hydroxyl group, and a nitro group, makes this molecule a promising candidate for further investigation in drug discovery and material science.

The structural features of 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine contribute to its unique chemical properties and reactivity. The amino group (-NH₂) is typically involved in hydrogen bonding and can serve as a nucleophile in various synthetic transformations. The difluoromethyl group (-CF₂) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its metabolic stability. The hydroxyl group (-OH) further adds to the molecule's reactivity, allowing for potential modifications through esterification or etherification reactions. Additionally, the nitro group (-NO₂) is a well-known oxidizing agent and can be reduced to an amine, providing a versatile handle for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The compound 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine has been studied for its potential applications in various therapeutic areas. For instance, its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The combination of electron-rich and electron-deficient regions in this molecule suggests that it may interact with multiple biological targets, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for the introduction of additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in drug development. Furthermore, the nitro group can be selectively reduced to an amine using reducing agents like iron powder or catalytic hydrogenation, providing a straightforward route to derivative compounds. These synthetic advantages make this compound an attractive building block for libraries of compounds intended for high-throughput screening.

Recent advancements in computational chemistry have also facilitated the study of 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine. Molecular modeling techniques have been used to predict the binding modes of this compound with various biological targets, such as enzymes and receptors. These predictions have guided experimental efforts by highlighting key interactions that could enhance binding affinity and selectivity. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, which are crucial for designing more effective synthetic strategies.

The agrochemical sector has also shown interest in 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine due to its potential as a precursor for novel pesticides and herbicides. Pyridine derivatives are known to exhibit phytotoxic effects against certain plant species, making them useful in crop protection. By modifying the substituents on this compound, researchers aim to develop environmentally friendly agrochemicals that are effective against pests while minimizing harm to non-target organisms. The difluoromethyl group, in particular, has been shown to enhance the bioactivity and stability of agrochemicals, making it a valuable feature in this context.

The synthesis of 5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine presents both challenges and opportunities for chemists. While there are several reported methods for constructing pyridine rings with various functional groups, optimizing these methods for large-scale production remains an important consideration. Recent studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic approaches have been explored as an alternative to traditional chemical synthesis, offering a more sustainable approach to producing complex molecules like this one.

In conclusion,5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1805011-67-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a versatile scaffold for drug discovery and material science applications. As research continues to uncover new synthetic methods and pharmacological properties,5-Amino-4-(difluoromethyl)-3-hydroxy-2-nitropyridine is likely to remain at the forefront of scientific investigation in these fields.